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Compound of Interest

Compound Name: Sinapaldehyde glucoside

Cat. No.: B1263886

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of sinapaldehyde glucoside, a phenolic
compound isolated from the bark of Phellodendron amurense and llex rotunda.[1][2] Adherence
to these procedures is critical for minimizing environmental impact and ensuring a safe
laboratory environment.

Essential Safety Information

Sinapaldehyde glucoside requires careful handling due to its potential health hazards. It is
classified as causing skin irritation (Category 2), serious eye irritation (Category 2), and may
cause respiratory irritation (Specific target organ toxicity — single exposure, Category 3).[3]

e Hazard Statements: H315 Causes skin irritation, H319 Causes serious eye irritation, H335
May cause respiratory irritation.[3]

e Precautionary Statements:

o Prevention: P261 Avoid breathing dust/fume/gas/mist/vapors/spray.[3] P264 Wash skin
thoroughly after handling.[4] P271 Use only outdoors or in a well-ventilated area.[3][4]
P280 Wear protective gloves/protective clothing/eye protection/face protection.[3][4]

o Response: P302+P352 IF ON SKIN: Wash with plenty of water.[3] P304+P340 IF
INHALED: Remove person to fresh air and keep comfortable for breathing.[3]
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P305+P351+P338 IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3] P319 Get medical help if
you feel unwell.[3]

o Storage: P403+P233 Store in a well-ventilated place. Keep container tightly closed.[3][4]
P405 Store locked up.[3][4]

o Disposal: P501 Dispose of contents/container to an appropriate treatment and disposal
facility in accordance with applicable laws and regulations.[3]

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data for sinapaldehyde

glucoside.
Property Value Source
Molecular Formula C17H2209 [1][5]
Molecular Weight 370.35 g/mol [L1121I51161[ 7]
Melting Point 221-223°C [7]
Boiling Point 633.5+55.0 °C (Predicted) [7]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1107]
Acetate, DMSO, Acetone

Powder: -20°C for 3 years; In
Storage Temperature [2]
solvent: -80°C for 1 year

Step-by-Step Disposal Protocol

The proper disposal of sinapaldehyde glucoside must be conducted in a manner that ensures
safety and complies with all relevant regulations.

1. Personal Protective Equipment (PPE) and Preparation:
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o Wear appropriate PPE, including chemical-resistant gloves (inspect before use), safety
goggles with side-shields, and a lab coat.[3][4]

« If there is a risk of inhalation, use a full-face respirator.[3]

» Ensure the disposal activities are carried out in a well-ventilated area, such as a fume hood.

[31[8]
2. Handling and Containment of Waste:

e For unused or waste sinapaldehyde glucoside, keep it in its original or a suitable, tightly
closed, and properly labeled container.[3][8]

» Avoid formation of dust and aerosols.[8]

e Do not dispose of sinapaldehyde glucoside with household garbage or allow it to reach the
sewage system.[9]

3. Accidental Release Measures:

 In case of a spill, avoid dust formation.[3][8]

o Evacuate personnel to a safe area and ensure adequate ventilation.[3][8]

o Prevent further leakage or spillage if it is safe to do so.[3][8] Do not let the chemical enter
drains.[8]

o Collect the spilled material using spark-proof tools and explosion-proof equipment and place
it in a suitable, closed container for disposal.[8]

4. Final Disposal:

e The primary recommendation for the disposal of sinapaldehyde glucoside is to send it to a
licensed chemical waste disposal company.[3][9]

o All disposal activities must be in accordance with federal, state, and local environmental
control regulations.[10]

e Do not allow the undiluted product or large quantities of it to reach ground water, water
courses, or sewage systems.[9]

Disposal Procedure Workflow

The following diagram illustrates the logical workflow for the proper disposal of sinapaldehyde
glucoside.
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Sinapaldehyde Glucoside Disposal Workflow

Start: Identify Sinapaldehyde
Glucoside Waste

Step 1: Don Appropriate
Personal Protective Equipment (PPE)
- Gloves, Goggles, Lab Coat
- Respirator (if needed)

Step 2: Assess Waste
- Unused Product
- Contaminated Materials
- Spill Residue

SPiII Detected

Accidental Spill Occurs

Waste Identified

Spill Response:
- Evacuate & Ventilate
- Contain Spill
- Collect with Spark-Proof Tools

'

Step 3: Securely Contain Waste
in Labeled, Closed Container

,

Step 4: Store Temporarily
in a Cool, Dry, Well-Ventilated,
and Secure Area

:

Step 5: Transfer to a Licensed
Chemical Waste Disposal Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of sinapaldehyde glucoside.
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Disclaimer: This document provides guidance based on available safety data sheets. It is the
responsibility of the user to be aware of and comply with all applicable local, state, and federal
regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1263886?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02520016.htm
https://www.targetmol.com/compound/sinapaldehyde%20glucoside
https://www.echemi.com/sds/sinapinaldehyde-pid_Seven34785.html
https://www.sigmaaldrich.com/US/en/sds/sial/p0657
https://pubchem.ncbi.nlm.nih.gov/compound/25791064
https://pubchem.ncbi.nlm.nih.gov/compound/25791064
https://pubchem.ncbi.nlm.nih.gov/compound/Npc284121
https://m.chemicalbook.com/ProductChemicalPropertiesCB02520016_EN.htm
https://www.targetmol.com/attachment/sds/94A17A29-7337-4CAE-A8C2-3DC5E82DD4DC/T4S1519
https://cdn.caymanchem.com/cdn/msds/40267m.pdf
https://sds.chemtel.net/docs/Rexel%20Holdings%20USA-0004804/ABC%20Compounding%20Company%20Incorporated_Celebrity_PA-169_11-06-2003_English.pdf
https://www.benchchem.com/product/b1263886#sinapaldehyde-glucoside-proper-disposal-procedures
https://www.benchchem.com/product/b1263886#sinapaldehyde-glucoside-proper-disposal-procedures
https://www.benchchem.com/product/b1263886#sinapaldehyde-glucoside-proper-disposal-procedures
https://www.benchchem.com/product/b1263886#sinapaldehyde-glucoside-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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